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Compound of Interest

Compound Name: 12:0 Diether PC

Cat. No.: B15598340 Get Quote

This guide provides comprehensive safety and handling information for 12:0 Diether PC (1,2-

di-O-dodecyl-sn-glycero-3-phosphocholine) powder, intended for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties
12:0 Diether PC is a synthetic glycerophospholipid containing two dodecane chains linked to

the glycerol backbone via ether bonds.[1] This ether linkage, in contrast to the ester bonds

found in naturally occurring phospholipids, confers increased stability against chemical and

enzymatic degradation. It is commonly used in the formation of bicelles, which are valuable

model membranes for studying protein-lipid interactions by nuclear magnetic resonance (NMR)

spectroscopy.[1]

Table 1: Chemical and Physical Data for 12:0 Diether PC Powder
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Property Value Reference

Molecular Formula C32H68NO6P [2]

Molecular Weight 593.86 g/mol [2][3]

Appearance Powder [3]

Assay >99% (TLC) [1]

Storage Temperature -20°C [1][2]

Solubility
Soluble in appropriate solvents

(user to determine)
[2]

CAS Number 72593-72-7 [2]

Safety and Hazard Information
According to available safety data sheets, 12:0 Diether PC powder is not classified as a

hazardous substance or mixture.[3] However, standard laboratory safety practices should

always be observed.

Table 2: Hazard Identification and Precautionary Measures
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Hazard Description
Precautionary
Measures

Reference

Inhalation
May cause respiratory

tract irritation.

Avoid breathing dust.

Move to fresh air if

inhaled. If not

breathing, give

artificial respiration.

[3]

Skin Contact
May cause skin

irritation.

Handle with gloves.

Wash off with soap

and plenty of water.

[3]

Eye Contact
May cause eye

irritation.

Use safety glasses or

goggles. Flush eyes

with water as a

precaution.

[3]

Ingestion
May be harmful if

swallowed.

Never give anything

by mouth to an

unconscious person.

Rinse mouth with

water.

[3]

Combustible Dust

Further processing of

solid materials may

result in the formation

of combustible dusts.

Provide appropriate

exhaust ventilation at

places where dust is

formed.

[3]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of 12:0 Diether PC powder

and ensure laboratory safety.

Personal Protective Equipment (PPE)
A standard laboratory PPE workflow should be followed to minimize exposure.
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Caption: Personal Protective Equipment (PPE) Workflow.

Storage
The product should be stored at -20°C for long-term stability.[1][2] The container should be kept

tightly closed in a dry and well-ventilated place.[3]

Handling Powder
When handling the powder, it is important to avoid dust formation.[3][4] Use in a well-ventilated

area, preferably in a chemical fume hood.

Experimental Protocols
Detailed experimental protocols for the use of 12:0 Diether PC are application-specific and are

not extensively detailed in the provided search results. However, the primary application

mentioned is its use in the formation of bicelles for NMR studies.

General Workflow for Bicelle Preparation
The following diagram illustrates a general workflow for preparing bicelles using 12:0 Diether
PC. The exact ratios of lipids and buffer conditions will depend on the specific protein and

experimental requirements.
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Caption: General Workflow for Bicelle Preparation.

First Aid Measures
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In case of exposure, follow these first aid measures:

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[3]

In case of skin contact: Wash off with soap and plenty of water.[3]

In case of eye contact: Flush eyes with water as a precaution.[3]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[3]

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[3]

Stability and Reactivity
12:0 Diether PC is stable under recommended storage conditions.[3] No hazardous reactions

or decomposition products are expected under normal conditions of use.[3]

Toxicological Information
No data is available regarding the toxicological properties of 12:0 Diether PC powder.[3] It is

not identified as a probable, possible, or confirmed human carcinogen by IARC.[3]

Disposal Considerations
Dispose of this product in accordance with local, state, and federal regulations. Contaminated

packaging should be disposed of as unused product.

Signaling Pathways
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There is no information available in the search results to suggest that 12:0 Diether PC is

directly involved in specific biological signaling pathways. Its primary role in research is as a

component of artificial membrane systems for biophysical studies.

The following diagram illustrates the logical relationship of its application.

12:0 Diether PC
(Synthetic Lipid)

Forms Model Membranes
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(e.g., NMR, Crystallography)

Study of Membrane
Proteins and Peptides
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Caption: Application Logic of 12:0 Diether PC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15598340?utm_src=pdf-body
https://www.benchchem.com/product/b15598340?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598340?utm_src=pdf-body
https://www.benchchem.com/product/b15598340?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/avanti/999994p
https://www.targetmol.com/attachment/DataSheet/326573783030693939/TCL-00118
https://www.avantiresearch.com/en-gb/crodadownloads/?dtype=125&litid=29318&lngid=1
https://www.targetmol.com/attachment/sds/326573783030693939/TCL-00118
https://www.benchchem.com/product/b15598340#safety-and-handling-of-12-0-diether-pc-powder
https://www.benchchem.com/product/b15598340#safety-and-handling-of-12-0-diether-pc-powder
https://www.benchchem.com/product/b15598340#safety-and-handling-of-12-0-diether-pc-powder
https://www.benchchem.com/product/b15598340#safety-and-handling-of-12-0-diether-pc-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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